Cas no 1334491-81-4 (3-{1-(tert-butoxy)carbonylpiperidin-2-yl}butanoic acid)

• Product Name: 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}butanoic acid
• CAS No: 1334491-81-4
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 5178599
• PubChem ID: 83903675
• Update Time: 2025-06-09

3-{1-(tert-butoxy)carbonylpiperidin-2-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-(tert-Butoxycarbonyl)piperidin-2-yl)butanoicacid
• 3-(1-(tert-Butoxycarbonyl)piperidin-2-yl)butanoic acid
• 3-{1-[(tert-butoxy)carbonyl]piperidin-2-yl}butanoic acid
• 2-(2-Carboxy-1-methyl-ethyl)-piperidine-1-carboxylic acid tert-butyl ester
• 2-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-β-methyl-
• 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}butanoic acid

• Inchi： 1S/C14H25NO4/c1-10(9-12(16)17)11-7-5-6-8-15(11)13(18)19-14(2,3)4/h10-11H,5-9H2,1-4H3,(H,16,17)
• InChI Key： KZHMMXOFZPNRMH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1C(C)CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}butanoic acid

Recent Advances in the Study of 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}butanoic acid (CAS: 1334491-81-4)

The compound 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}butanoic acid (CAS: 1334491-81-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and synthesis. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthesis methods, and biological relevance.

Recent studies have highlighted the role of 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}butanoic acid as a key intermediate in the synthesis of complex pharmaceutical agents. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the piperidine ring, make it a versatile building block for the development of novel therapeutics. Researchers have successfully utilized this compound in the synthesis of protease inhibitors and other bioactive molecules, demonstrating its broad utility in medicinal chemistry.

One of the most notable advancements in the study of this compound is its application in the development of targeted therapies for neurological disorders. A 2023 study published in the Journal of Medicinal Chemistry reported the use of 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}butanoic acid as a precursor for the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. These modulators have shown promise in preclinical trials for the treatment of epilepsy and anxiety disorders, underscoring the compound's potential in CNS drug development.

In addition to its therapeutic applications, recent research has also explored the compound's role in chemical biology. A study published in ACS Chemical Biology in early 2024 demonstrated that 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}butanoic acid can be used as a molecular probe to investigate enzyme-substrate interactions. The study revealed that the compound's structural flexibility allows it to mimic natural substrates, making it a valuable tool for studying enzymatic mechanisms and identifying new drug targets.

The synthesis of 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}butanoic acid has also seen significant improvements in recent years. A 2023 paper in Organic Letters detailed a novel, high-yield synthetic route that utilizes catalytic asymmetric hydrogenation. This method not only improves the efficiency of the synthesis but also enhances the enantiomeric purity of the final product, which is critical for its application in chiral drug development.

Despite these advancements, challenges remain in the large-scale production and application of 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}butanoic acid. Researchers are actively investigating ways to optimize its synthesis and reduce production costs. Additionally, further studies are needed to fully elucidate its pharmacokinetic and pharmacodynamic properties in vivo.

In conclusion, 3-{1-(tert-butoxy)carbonylpiperidin-2-yl}butanoic acid (CAS: 1334491-81-4) represents a promising compound with diverse applications in pharmaceutical research and chemical biology. Its role as a synthetic intermediate and molecular probe, coupled with its potential therapeutic benefits, makes it a subject of ongoing interest. Future research will likely focus on expanding its utility and addressing current limitations, paving the way for new discoveries in the field.